Cas no 139755-83-2 (Sildenafil)

        Sildenafil(Sildenafil)White crystalline powder,Also translated by cidofen,It is a drug for male erectile dysfunction that was accidentally invented when developing drugs for the treatment of cardiovascular diseases,Generally in its business nameViagrabe widely known.But compared with quotientProduct NameThe common name of sildenafil in China"viagra"More widely used,The impact is also greater.
Sildenafil structure
Sildenafil structure
Sildenafil
139755-83-2
C22H30N6O4S
474.5764
MFCD00867528
64609
135398744

Sildenafil Properties

Names and Identifiers

    • Sildenafil
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl-sulphonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7h-pyrazol[4,3d]pyrimidin-7-one
    • SIDANAFIL
    • 5-[2-Ethoxy-5-(4-methylpiperazin-1-yl-sulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazol[4.3-d]pyrimidin-7-one
    • 4-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonyl-phenyl]-9-methyl-7-propyl-3,5,8,9-tetrazabicyclo[4.3.0]nona-3,7,10-trien-2-one
    • Sildenafil(Viagra)
    • 5-(2-ETHOXY-5-(4-METHYLPIPERAZIN-1-YLSULFONYL)PHENYL)-1-METHYL-3-PROPYL-1H-PYRAZOLO[4,3-D]PYRIMIDIN-7(6H)-ONE CITRATE
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl -1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-prop...
    • C22H30N6O4S
    • Sildenafil solution
    • UK-92480
    • Viagra(Sildenafil Citrate)
    • Doxitard
    • Revatio
    • viagTa
    • sidinafil
    • VIAGRA
    • Sildenafil [INN:BAN]
    • 3M7OB98Y7H
    • 1-((3-(4,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methylpiperazine
    • BNRNXUUZRGQAQC-UHFFFAOYSA-N
    • 5-(2-Ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,
    • Sildenafil free base
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • Pip
    • BCP05337
    • SR-01000504734
    • Sildenafil Impurity J
    • 1xos
    • Spectrum4_000586
    • CHEMBL192
    • NCGC00095099-02
    • Sildenafil actavis
    • BS164403
    • HMS3715P17
    • 5-[2-ethoxy-5-(4-methylpiperazine-1-sulfonyl)phenyl]-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • HY-15025
    • CS-1577
    • SR-05000001934-1
    • SB17345
    • Sildenafil- Bio-X
    • 5-[2-ethoxy-5-(4-methylpiperazinylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • AKOS037623334
    • HMS2093O17
    • Patrex
    • HMS3372N07
    • C07259
    • GTPL4743
    • AB00052444-03
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonyl-phenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
    • AB00052444-02
    • SILDENAFIL; VIAGRA
    • HMS1684K08
    • SILDENAFIL [MI]
    • AMY39053
    • BRD-K79759585-048-01-4
    • 5-{2-ethoxy-5-[(4-methylpiperazine-1-)sulfonyl]phenyl}-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
    • 139755-83-2
    • CHEBI:9139
    • HIP-0908
    • SMR000752512
    • Spectrum_001555
    • KBioGR_001052
    • BRD-K79759585-001-02-1
    • AS-48884
    • SR-01000504734-1
    • sildenafilum
    • Q191521
    • 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propylpyrazolo[4,3-d]pyrimidin-7-ol
    • DB00203
    • Spectrum3_001892
    • Cambridge id 7030299
    • SpecPlus_000798
    • Z1522567175
    • NCGC00370976-03
    • 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
    • s4684
    • 5-(2-Ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl)-1-methyl-3-propyl-1h,4h,7h-pyrazolo[4,3-d]pyrimidin-7-one
    • SILDENAFIL [VANDF]
    • AKOS025397193
    • SBI-0051920.P002
    • SILDENAFIL [HSDB]
    • FD12062
    • SCHEMBL8100377
    • Spectrum5_001508
    • BIDD:GT0352
    • KBio2_007171
    • HMS2089M12
    • KBio2_004603
    • AKOS008901403
    • 5-[2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • NCGC00095099-01
    • MLS001304737
    • Sildenafil 1.0 mg/ml in Methanol
    • DivK1c_006894
    • EN300-117245
    • Sildenafil ratiopharm
    • HSDB 7305
    • 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • Sildenafilo
    • SPBio_001775
    • NCGC00095099-04
    • 5-[2-ethoxy-5-(4-methylpiperazinylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo(4,3-d]pyrimidin-7-one
    • 5-{2-(ethyloxy)-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • 1-((3-(6,7-DIHYDRO-1-METHYL-7-OXO-3-PROPYL-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-4-ETHOXYPHENYL)SULFONYL)-4-METHYLPIPERAZINE
    • KBio2_002035
    • CCG-39076
    • Sildenafil teva
    • 1udt
    • FT-0674582
    • NCGC00095099-03
    • BRD-K50128260-001-01-6
    • UNII-3M7OB98Y7H
    • KBioSS_002035
    • HMS2233L22
    • D08514
    • HIP0908
    • Aphrodil (TN)
    • UK 92480-10
    • NCGC00159496-02
    • Vizarsin
    • 5-{2-ETHOXY-5-[(4-METHYLPIPERAZIN-1-YL)SULFONYL]PHENYL}-1-METHYL-3-PROPYL-1H,6H,7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
    • PIPERAZINE, 1-((3-(6,7-DIHYDRO-1-METHYL-7-OXO-3-PROPYL-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-4-ETHOXYPHENYL)SULFONYL)-4-METHYL-
    • KBio3_002927
    • AC-938
    • MFCD00867528
    • Aphrodil
    • Sildenafil (INN)
    • SMR004703325
    • SCHEMBL5795456
    • SR-05000001934
    • AB00052444_04
    • BSPBio_003424
    • MLS001240224
    • HMS1922B19
    • 5-[2-ethoxy-5-(4-methyl-1-piperazinylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • Sildenafil#
    • CCG-21806
    • NS00010359
    • G04BE03
    • KBio1_001838
    • SILDENAFIL [WHO-DD]
    • J-007309
    • SPECTRUM1504099
    • DTXCID003579
    • SCHEMBL1895
    • 5-[2-Ethoxy-5-(4-methylpiperazin-1-ylsulfonyl)phenyl]-1-methyl-3-n-propyl-1.6-dihydro-7H-pyrazolo[4,3-d]Pyrimidin-7-one
    • Piperazine, 1-((3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxyphenyl)sulfonyl)-4-methyl-
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
    • SR-05000001934-2
    • SILDENAFIL [EMA EPAR]
    • 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-
    • SILDENAFIL [INN]
    • 2h42
    • AB00052444_05
    • MLS006011565
    • HMS3740G19
    • Spectrum2_001648
    • DTXSID6023579
    • BDBM14390
    • STL483720
    • BRD-K79759585-048-04-8
    • STL483201
    • STL565123
    • BRD-K79759585-048-03-0
    • sildenafil
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
    • 5-{2-ethoxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
    • +Expand
    • MFCD00867528
    • BNRNXUUZRGQAQC-UHFFFAOYSA-N
    • 1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
    • S(C1C([H])=C([H])C(=C(C2=NC3C(C([H])([H])C([H])([H])C([H])([H])[H])=NN(C([H])([H])[H])C=3C(N2[H])=O)C=1[H])OC([H])([H])C([H])([H])[H])(N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])(=O)=O

Computed Properties

  • 474.20500
  • 1
  • 8
  • 7
  • 474.20492463g/mol
  • 33
  • 838
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.5
  • 3
  • 0
  • 118

Experimental Properties

  • 2.56750
  • 121.80000
  • 1.66
  • 672.4°C at 760 mmHg
  • 186-189°C
  • 9℃
  • 生物体外In Vitro:DMSO溶解度≥ 29 mg/mL(61.11 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
  • White crystalline powder
  • 1.4

Sildenafil Security Information

Sildenafil Customs Data

  • 38220090

  • China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Sildenafil Synthesis

Synthetic Circuit 1

139755-91-2 139755-91-2
64-67-5 64-67-5
139755-83-2 139755-83-2
1363693-50-8 1363693-50-8
1363693-47-3 1363693-47-3
1093065-15-6 1093065-15-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Acetone ;  rt → reflux; 4 h, reflux
Reference
Synthesis of Sildenafil citrate and process related impurities
Kumar, Indukuri V. S.; Ramanjaneyulu, Gorantla S.; Bindu, Vurimindi H., Letters in Organic Chemistry, 2011, 8(9), 668-673

Sildenafil Raw materials

Sildenafil Preparation Products

Sildenafil Related Literature

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